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Compound of Interest

Compound Name: 2-Chlorophenyl methylcarbamate

CAS No.: 3942-54-9

Cat. No.: B1593966

Get Quote

Executive Summary
2-Chlorophenyl methylcarbamate (CPMC), often recognized by the trade name Etrofol,

represents a critical scaffold in the carbamate class of acetylcholinesterase (AChE) inhibitors.

[1] While primarily deployed as a non-systemic insecticide, its physicochemical profile offers a

model system for understanding carbamylation kinetics in drug development and toxicology.[1]

[2][3]

This guide moves beyond basic datasheets to analyze the structure-property relationships

(SPR) that dictate CPMC’s environmental fate, bioavailability, and analytical detection. We

focus on the causality between its chlorinated phenolic leaving group and its hydrolytic stability

—a key factor for researchers optimizing carbamate-based pharmacophores.[2][3]

Molecular Architecture & Fundamental Constants[1]
[3]
The physicochemical behavior of CPMC is governed by the electron-withdrawing chlorine atom

at the ortho position of the phenyl ring. This substitution alters the pKa of the leaving group (2-
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chlorophenol), thereby modulating both the hydrolytic stability and the potency of AChE

inhibition compared to unsubstituted phenyl carbamates.

Table 1: Physicochemical Specifications
Property Value Technical Context

CAS Registry Number 3942-54-9
Unique identifier for database

retrieval.[3][4]

IUPAC Name
2-Chlorophenyl

-methylcarbamate

Denotes the ester of 2-

chlorophenol and

methylcarbamic acid.

Molecular Formula

Molecular Weight 185.61 g/mol
Low MW facilitates rapid

membrane permeation.[1][3]

Melting Point 90–91 °C

Solid crystalline state at STP;

indicates stable lattice energy.

[1][2][3]

Boiling Point ~254 °C (at 760 mmHg)

High BP suggests low volatility,

reducing inhalation risk in solid

form.[1][3]

LogP (Octanol/Water) ~2.15

Moderately lipophilic; suggests

potential for passive transport

across BBB.[1][2][3]

Vapor Pressure Low (< 1 mPa at 25°C)
Limited sublimation potential

under ambient conditions.[2][3]

Solubility

Soluble: Acetone, MeOH,

EtOHSparingly: Water (~114

mg/L)

Requires organic co-solvents

(e.g., DMSO/Methanol) for

stock preparation.[1]

Solubility & Partitioning Dynamics[3]
Lipophilicity and Bioavailability
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With a LogP of approximately 2.15, CPMC resides in the "Goldilocks zone" for bioavailability.[1]

It is sufficiently lipophilic to cross lipid bilayers (gut epithelium, blood-brain barrier) but retains

enough polarity to remain dissolved in aqueous physiological fluids.[3]

Experimental Implication: When preparing bioassays, avoid purely aqueous media. Dissolve

CPMC in 100% DMSO or Ethanol first to create a 10-100 mM stock, then dilute into the

buffer.[3] Ensure the final organic solvent concentration is <0.1% to prevent solvent-induced

enzyme inhibition.[2][3]

Diagram 1: Physicochemical Workflow
The following diagram illustrates the logical flow from solid-state properties to solution-phase

behavior and biological interaction.
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Figure 1: Critical path for solubilization and biological delivery of CPMC.[1]

Stability & Degradation Kinetics[1][3]
Understanding the hydrolysis of CPMC is non-negotiable for accurate experimental design.[2]

Like other

-methylcarbamates, CPMC undergoes hydrolysis via an E1cB mechanism (Elimination
Unimolecular conjugate Base) in alkaline conditions.[1][3]

The Mechanism[5][6][7][8]
Deprotonation: The amide proton is acidic.[1][2][3] Base removes this proton to form a

carbamate anion.[2][3]

Elimination: The anion eliminates the leaving group (2-chlorophenolate) to form an unstable

intermediate, Methyl Isocyanate (MIC).[1][3]
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Rapid Hydrolysis: MIC reacts instantaneously with water to form Methylamine and Carbon

Dioxide.[1][2][3]

Key Insight: The ortho-chlorine atom stabilizes the phenolate leaving group (via inductive

withdrawal), making CPMC more susceptible to alkaline hydrolysis than non-chlorinated

analogs.

Protocol Warning: Do not store CPMC in buffers with pH > 8.0. Hydrolysis half-lives

decrease exponentially as pH increases.[2][3]

Diagram 2: Hydrolysis Pathway (E1cB)[1]
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Figure 2: Base-catalyzed hydrolysis pathway of CPMC yielding 2-chlorophenol and

methylamine.

Analytical Characterization Protocol
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For quantitative analysis, Gas Chromatography (GC) is often unsuitable due to the thermal

instability of carbamates (they degrade inside the hot injection port). High-Performance Liquid

Chromatography (HPLC) with post-column derivatization is the gold standard (EPA Method

531.1/531.2).[3]

Validated Protocol: HPLC-Fluorescence
This method relies on hydrolyzing the carbamate post-column to release methylamine, which is

then derivatized to a fluorescent isoindole.[1][3]

Separation:

Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 µm).[1][3]

Mobile Phase: Gradient of Water/Methanol.[1][2][3]

Temp: 30°C.

Post-Column Hydrolysis:

Reagent: 0.05 N NaOH.[2][3]

Reactor Temp: 95°C (Converts CPMC

Methylamine).

Derivatization:

Reagent:

-Phthalaldehyde (OPA) + 2-Mercaptoethanol.[1][3][5][6]

Reaction: Reacts with Methylamine to form a fluorophore.[1][2][3][7]

Detection:

Fluorescence: Excitation 330 nm / Emission 465 nm.[1][2][3]
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Why this works: CPMC itself is not naturally fluorescent enough for trace detection.[2][3] This

"chemical amplification" ensures high sensitivity (LOD < 1 ppb).[2][3]

Biological Interaction: AChE Inhibition[2][8][12][13]
[14]
CPMC acts as a pseudo-irreversible inhibitor of Acetylcholinesterase.[2][3][8] Unlike

organophosphates (which phosphorylate the enzyme irreversibly), carbamates carbamylate the

active site serine.[1]

Mechanism of Action[5][7][9]
Binding: CPMC enters the active site gorge.

Carbamylation: The carbamate moiety attacks Serine-203 (catalytic triad).[1][2][3] The 2-

chlorophenol leaving group is expelled.[2][3]

Inhibition: The enzyme is now "carbamylated" (

) and cannot process Acetylcholine.[1][2][3]

Decarbamylation (Reactivation): Water slowly hydrolyzes the carbamate-enzyme bond,

restoring enzyme activity.[1][2][3]

Toxicological Note: The rate of decarbamylation (

) is slow (minutes to hours), which is why carbamate toxicity is considered reversible compared
to organophosphates.[1]

Diagram 3: Enzyme Inhibition Kinetics[1][2]

Free Enzyme
(AChE)

Michaelis Complex
(E-CPMC) k1 (Binding)

 k-1

Carbamylated Enzyme
(Inhibited)

 k2 (Carbamylation)
2-Chlorophenol

 Release

 k3 (Decarbamylation)
+ H2O
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Figure 3: Kinetic cycle of AChE inhibition. Note that k3 is the rate-limiting step for reactivation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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